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Compound of Interest

Compound Name: 3-Methyl-4-nitrophenol

Cat. No.: B363926 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols and logistical information for the handling and

disposal of 3-Methyl-4-nitrophenol (CAS No. 2581-34-2). Adherence to these procedures is

essential to ensure personal safety and mitigate environmental risks.

Hazard Identification and Summary
3-Methyl-4-nitrophenol is a hazardous chemical that poses significant health risks. It is

classified as harmful if swallowed, in contact with skin, or inhaled.[1][2][3] It causes serious eye

damage, skin irritation, and may cause respiratory irritation.[1][2][3] Furthermore, it is

suspected of causing genetic defects and is toxic to aquatic life with long-lasting effects.[1]
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Hazard Class Category

Acute Toxicity, Oral Category 4

Acute Toxicity, Dermal Category 4

Acute Toxicity, Inhalation Category 4

Serious Eye Damage/Eye Irritation Category 1/2

Skin Corrosion/Irritation Category 2

Skin Sensitization Category 1

Germ Cell Mutagenicity Category 2

Specific Target Organ Toxicity (Single Exposure) Category 3 (Respiratory tract irritation)

Acute Aquatic Hazard Category 2

Chronic Aquatic Hazard Category 2

Source:[1][3]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to prevent exposure.
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Protection Type
Specific
Recommendations

Rationale

Eye and Face Protection

Safety glasses with side

shields or chemical safety

goggles conforming to EN166

(EU) or NIOSH (US)

standards. A face shield may

be necessary for splash

hazards.[4][5]

To protect against splashes

and potential serious eye

damage.[1][2][3]

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene)

inspected before each use.

Dispose of contaminated

gloves properly.[4]

To prevent skin contact, as the

substance is harmful and can

cause skin irritation.[1][2][3]

Skin and Body Protection

Laboratory coat. For larger

quantities or when there is a

risk of splashing, chemical-

resistant coveralls or an apron

should be worn.

To protect the skin from

accidental exposure.

Respiratory Protection

Use only in a well-ventilated

area, preferably within a

chemical fume hood. If dust or

aerosols may be generated, a

NIOSH-approved respirator

with an appropriate particulate

filter is necessary.[4]

To prevent inhalation, as the

compound is harmful if inhaled

and can cause respiratory

irritation.[1][2][3]

Quantitative Toxicity Data
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Test Species Route Value Reference

LC50 (96h) Fish - 11.715 mg/L [1]

EC50 (96h)
Algae or other

aquatic plants
- 29.784 mg/L [1]

EC50 (72h)

Selenastrum

capricornutum

(Algae)

- 8.6 mg/L [6]

LC50 (21d,

Mortality)
Daphnia magna - 2.9 mg/L [6]

LC50 (21d,

Reproduction)
Daphnia magna - 3.9 mg/L [6]

NOEL (6

months)

Rat

(male/female)
Oral 30.7 mg/kg/day [6]

NOEL

(Reproductive)
Rat - 300 mg/kg/day [6]

NOEL (Repeated

Dose)
Rat (male) - 100 mg/kg/day [6]

Standard Operating Procedure for Handling
This step-by-step protocol outlines the safe handling of 3-Methyl-4-nitrophenol in a laboratory

setting.

4.1. Preparation and Engineering Controls

Verify Ventilation: Ensure a certified chemical fume hood is operational. All handling of solid

3-Methyl-4-nitrophenol and its solutions must be conducted within the fume hood to

minimize inhalation exposure.[7]

Safety Stations: Confirm that eyewash stations and safety showers are unobstructed and

readily accessible.[3]
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Assemble PPE: Don all required personal protective equipment as specified in the table

above before entering the handling area.

4.2. Handling and Experimental Workflow

Weighing: Tare a suitable container within the chemical fume hood. Carefully weigh the

required amount of 3-Methyl-4-nitrophenol, avoiding the generation of dust.

Solution Preparation: If preparing a solution, slowly add the solid to the solvent to prevent

splashing.

Container Management: Keep the container tightly closed when not in use.

Avoid Incompatibilities: Keep the substance away from strong oxidizing agents and strong

bases.[7]

4.3. Post-Handling

Decontamination: Wipe down the work area within the fume hood with an appropriate solvent

(e.g., 70% ethanol), followed by soap and water.

PPE Removal: Remove gloves and other disposable PPE, turning them inside out to contain

any residue. Dispose of them as hazardous waste. Wash hands thoroughly with soap and

water.

Spill and Disposal Plan
Immediate and appropriate response to spills is crucial. All waste must be treated as

hazardous.

5.1. Spill Response

Evacuate: Alert personnel in the immediate area and evacuate if necessary.

Control Ignition Sources: Eliminate all ignition sources from the area.[1]

Assess and Contain: For small spills of solid material, do not use water. Sweep up the

material and place it into a suitable, labeled container for disposal.[3] For solutions, absorb
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the spill with an inert material (e.g., vermiculite, sand) and place it in a sealed container for

disposal.[4]

Ventilate: Ventilate the area of the spill.

5.2. Waste Disposal

Chemical Waste: Dispose of 3-Methyl-4-nitrophenol and its solutions in a designated,

labeled hazardous waste container. Do not mix with other waste streams unless compatibility

is confirmed.

Contaminated Materials: All materials contaminated with 3-Methyl-4-nitrophenol, such as

gloves, absorbent pads, and weighing papers, must be disposed of as hazardous waste.[4]

Disposal Method: All waste must be disposed of via an approved waste disposal plant.[3]

Incineration is a recommended treatment for disposal wastes.[6]

Workflow for Safe Handling
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Caption: Workflow for the safe handling of 3-Methyl-4-nitrophenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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